1-(2-phenylethyl)-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazine

• IUPAC Name: 2-[4-(2-phenylethyl)piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C18H20N4S/c1-2-4-15(5-3-1)7-9-21-10-12-22(13-11-21)18-20-16-14-19-8-6-17(16)23-18/h1-6,8,14H,7,9-13H2
• InChI Key: RMCWGTAJPPZDSK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C3=NC4=C(S3)C=CN=C4
• Molecular Formula: C18H20N4S
• Molecular Weight: 324.4 g/mol

Description

1-(2-Phenylethyl)-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazine, or 1-PEPP, is a synthetic compound that has been used in a variety of scientific research applications. It has been studied for its potential as an anti-inflammatory agent and its ability to act as a modulator of the nervous system. In addition, 1-PEPP has been used to study its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

1-PEPP has been studied for its potential as an anti-inflammatory agent, as well as its ability to modulate the nervous system. In particular, it has been studied for its ability to reduce inflammation and pain in animal models of inflammation. 1-PEPP has also been studied for its potential to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety, fear, and other emotions.

Mechanism of Action

The mechanism of action of 1-PEPP is not completely understood. However, it is believed that 1-PEPP acts as an agonist of the GABAergic system, which is involved in the regulation of anxiety, fear, and other emotions. In addition, 1-PEPP has been shown to increase the levels of the neurotransmitter serotonin, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
1-PEPP has been shown to reduce inflammation and pain in animal models of inflammation. In addition, it has been shown to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety, fear, and other emotions. Furthermore, 1-PEPP has been shown to increase the levels of the neurotransmitter serotonin, which is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

1-PEPP has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is easily synthesized in the laboratory. In addition, 1-PEPP has been shown to have a wide range of effects on the nervous system, making it a useful tool for studying the effects of pharmacological agents on the nervous system. However, 1-PEPP is not water-soluble, which can make it difficult to use in some experiments.

Future Directions

1-PEPP has a wide range of potential applications, and there are many future directions for research. For example, 1-PEPP could be studied for its potential to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety, fear, and other emotions. In addition, 1-PEPP could be studied for its potential as an anti-inflammatory agent and its ability to reduce inflammation and pain in animal models of inflammation. Furthermore, 1-PEPP could be studied for its ability to modulate the activity of the serotonin system, which is involved in the regulation of mood and behavior. Finally, 1-PEPP could be studied for its potential to modulate the activity of other neurotransmitter systems, such as the dopaminergic system, which is involved in the regulation of reward and motivation.

Synthesis Methods

1-PEPP is synthesized from 4-amino-3-chloro-5-methylthiazole and 1-phenylethyl-4-piperazinone. The reaction is catalyzed by anhydrous sodium acetate in acetic acid, and the resulting compound is purified by recrystallization from methanol. The overall yield of 1-PEPP is approximately 70%.